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Abstract
The CREB-binding protein (CBP), known as Nejire in Drosophila melanogaster, is a crucial

transcriptional co-regulator that plays a pivotal role in a myriad of cellular processes, including

proliferation, differentiation, and apoptosis. Its function is intrinsically linked to its histone

acetyltransferase (HAT) activity, which facilitates chromatin remodeling and the recruitment of

the transcriptional machinery. This technical guide provides an in-depth exploration of the

mechanism of action of dCBP in gene regulation, detailing its interactions with key signaling

pathways, its impact on histone acetylation, and the experimental methodologies used to

elucidate its function.

Core Mechanism of Action: Histone Acetylation and
Transcriptional Co-activation
dCBP functions primarily as a histone acetyltransferase (HAT), an enzyme that transfers an

acetyl group from acetyl-CoA to lysine residues on histone tails. This acetylation neutralizes the

positive charge of lysine, weakening the interaction between histones and DNA, which leads to

a more relaxed chromatin structure. This "open" chromatin state allows for the binding of

transcription factors and the assembly of the pre-initiation complex, thereby promoting gene

transcription.
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Beyond its enzymatic activity, dCBP also acts as a scaffold protein, bringing together various

transcription factors and components of the basal transcriptional machinery. This scaffolding

function is critical for the integration of multiple signaling inputs to achieve precise gene

regulation.

Interaction with Key Signaling Pathways
dCBP is a central hub for numerous signaling pathways that are essential for Drosophila

development and homeostasis.

Hedgehog (Hh) Signaling
In the Hedgehog signaling pathway, dCBP acts as a co-activator for the transcription factor

Cubitus interruptus (Ci). The interaction between dCBP and Ci is necessary for the

transcriptional activation of Hh target genes, such as patched (ptc), decapentaplegic (dpp), and

wingless (wg).
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Immunoprecipitate with
acetyl-histone antibody

Capture with
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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